Cas no 690245-53-5 (N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide)

N-(4-Ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide is a synthetic organic compound featuring a benzamide core substituted with ethoxyphenyl and methoxybenzenesulfonamido methyl groups. This structure confers potential utility in medicinal chemistry and pharmaceutical research, particularly as an intermediate or scaffold for drug development. The presence of sulfonamide and ether functionalities enhances its binding affinity and metabolic stability, making it a candidate for targeting specific biological pathways. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The compound’s purity and synthetic reproducibility are critical for consistent research outcomes, supporting its use in high-throughput screening and lead optimization.
N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide structure
690245-53-5 structure
Product Name:N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide
CAS No:690245-53-5
MF:C23H24N2O5S
MW:440.512064933777
CID:5419298
Update Time:2025-05-20

N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-ethoxyphenyl)-4-({[(3-methoxyphenyl)sulfonyl]amino}methyl)benzamide
    • N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide
    • Inchi: 1S/C23H24N2O5S/c1-3-30-20-13-11-19(12-14-20)25-23(26)18-9-7-17(8-10-18)16-24-31(27,28)22-6-4-5-21(15-22)29-2/h4-15,24H,3,16H2,1-2H3,(H,25,26)
    • InChI Key: FGAHYIRMHKQPRZ-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(NCC1=CC=C(C=C1)C(=O)NC1=CC=C(OCC)C=C1)C1C=CC=C(OC)C=1

N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3394-0923-2μmol
N-(4-ethoxyphenyl)-4-[(3-methoxybenzenesulfonamido)methyl]benzamide
690245-53-5
2μmol
$57.0 2023-09-11
Life Chemicals
F3394-0923-5μmol
N-(4-ethoxyphenyl)-4-[(3-methoxybenzenesulfonamido)methyl]benzamide
690245-53-5
5μmol
$63.0 2023-09-11
Life Chemicals
F3394-0923-10μmol
N-(4-ethoxyphenyl)-4-[(3-methoxybenzenesulfonamido)methyl]benzamide
690245-53-5
10μmol
$69.0 2023-09-11
Life Chemicals
F3394-0923-20μmol
N-(4-ethoxyphenyl)-4-[(3-methoxybenzenesulfonamido)methyl]benzamide
690245-53-5
20μmol
$79.0 2023-09-11
Life Chemicals
F3394-0923-1mg
N-(4-ethoxyphenyl)-4-[(3-methoxybenzenesulfonamido)methyl]benzamide
690245-53-5
1mg
$54.0 2023-09-11
Life Chemicals
F3394-0923-2mg
N-(4-ethoxyphenyl)-4-[(3-methoxybenzenesulfonamido)methyl]benzamide
690245-53-5
2mg
$59.0 2023-09-11
Life Chemicals
F3394-0923-3mg
N-(4-ethoxyphenyl)-4-[(3-methoxybenzenesulfonamido)methyl]benzamide
690245-53-5
3mg
$63.0 2023-09-11
Life Chemicals
F3394-0923-4mg
N-(4-ethoxyphenyl)-4-[(3-methoxybenzenesulfonamido)methyl]benzamide
690245-53-5
4mg
$66.0 2023-09-11
Life Chemicals
F3394-0923-5mg
N-(4-ethoxyphenyl)-4-[(3-methoxybenzenesulfonamido)methyl]benzamide
690245-53-5
5mg
$69.0 2023-09-11
Life Chemicals
F3394-0923-10mg
N-(4-ethoxyphenyl)-4-[(3-methoxybenzenesulfonamido)methyl]benzamide
690245-53-5
10mg
$79.0 2023-09-11

Additional information on N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide

N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide (CAS No. 690245-53-5): An Overview of a Promising Compound in Pharmaceutical Research

N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide (CAS No. 690245-53-5) is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.

The molecular structure of N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide is characterized by a central benzamide moiety linked to a sulfonamide group, with additional substituents such as ethoxy and methoxy groups. These functional groups contribute to the compound's solubility, stability, and biological activity, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antimicrobial activity. Sulfonamides have long been used as antibiotics due to their ability to inhibit bacterial growth by interfering with folic acid synthesis. Recent research has demonstrated that N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property could be particularly useful in developing new antibiotics to combat multidrug-resistant strains.

In addition to its anti-inflammatory and antimicrobial properties, N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that it may have potential as an anticancer agent, either alone or in combination with other therapies.

The pharmacokinetic properties of N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide have also been investigated to ensure its suitability for clinical use. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, with a reasonable half-life and low toxicity. These characteristics make it an attractive candidate for further development into a viable pharmaceutical product.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These trials will provide crucial data on the compound's potential as a therapeutic agent and pave the way for its eventual approval and commercialization.

In conclusion, N-(4-ethoxyphenyl)-4-(3-methoxybenzenesulfonamido)methylbenzamide (CAS No. 690245-53-5) is a multifaceted compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of new drugs targeting inflammatory diseases, infections, and cancer. Ongoing research and clinical trials will continue to shed light on its full therapeutic potential, contributing to advancements in healthcare and medicine.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.